Cas no 2228176-79-0 (methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate
• CAS No: 2228176-79-0
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6255459
• PubChem ID: 165645418
• Update Time: 2025-10-23

methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate
• 2228176-79-0
• EN300-1906061

• Inchi： 1S/C8H10BrNO2S/c1-12-8(11)6(3-10)7-2-5(9)4-13-7/h2,4,6H,3,10H2,1H3
• InChI Key： QTMFZFVNGZADDB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate (CAS No. 2228176-79-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate (CAS No. 2228176-79-0) has emerged as a compound of significant interest. This bromothiophene derivative is widely recognized for its potential applications in drug discovery, material science, and agrochemical development. With its unique molecular structure featuring a 4-bromothiophene core and an ester-functionalized amino acid side chain, this compound offers versatile reactivity, making it a valuable intermediate for synthetic chemists.

The growing demand for heterocyclic building blocks in medicinal chemistry has placed methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate at the forefront of research. Its CAS number 2228176-79-0 is frequently searched in scientific databases, reflecting its relevance in the development of small molecule inhibitors and bioconjugation strategies. Researchers are particularly intrigued by its potential role in designing targeted therapies, given the thiophene moiety's prevalence in bioactive compounds.

Recent trends in green chemistry have also sparked interest in optimizing the synthesis of methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate. Questions like "How to improve the yield of CAS 2228176-79-0?" or "What are the alternative routes for bromothiophene derivatives?" are commonly explored in academic forums. The compound's ester group and primary amine functionality further enable diverse modifications, aligning with the industry's shift toward sustainable synthetic methodologies.

From a commercial perspective, suppliers of methyl 3-amino-2-(4-bromothiophen-2-yl)propanoate emphasize its high purity (>98%) and stability under standard storage conditions. Its molecular weight (278.15 g/mol) and solubility profile in common organic solvents make it practical for laboratory use. As the pharmaceutical sector increasingly focuses on personalized medicine, this compound's role in creating tailored molecular scaffolds continues to gain attention.

In conclusion, CAS No. 2228176-79-0 represents a critical tool for modern chemical research. Its dual functionality as both a nucleophile and electrophile allows for innovative applications in peptide mimetics and catalyst design. With ongoing advancements in high-throughput screening and computational chemistry, the future prospects of this bromothiophene-based compound remain exceptionally promising.